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Compound of Interest

Compound Name: Benzothiazole, 2-dimethylamino-

Cat. No.: B103434 Get Quote

An In-depth Technical Guide to 2-
Dimethylamino-benzothiazole
This technical guide provides a comprehensive overview of the chemical properties, synthetic

approaches, and biological significance of 2-dimethylamino-benzothiazole. The document is

intended for researchers, scientists, and professionals involved in drug discovery and

development, offering detailed information on its physicochemical characteristics, experimental

protocols, and relevant biological pathways.

Physicochemical Properties
2-Dimethylamino-benzothiazole is a heterocyclic organic compound featuring a benzothiazole

core substituted with a dimethylamino group at the 2-position. This substitution significantly

influences its chemical properties and biological activity.
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Property Value Reference

CAS Number 4074-74-2 [1]

Molecular Formula C₉H₁₀N₂S [1]

Molecular Weight 178.26 g/mol [1]

IUPAC Name
N,N-dimethyl-1,3-benzothiazol-

2-amine

Synthesis Methodology
The synthesis of 2-substituted benzothiazoles, including 2-dimethylamino-benzothiazole, can

be achieved through several established synthetic routes. A common and effective method

involves the condensation of 2-aminothiophenol with a suitable reagent to introduce the 2-

substituent.

Experimental Protocol: General Synthesis of 2-Substituted Benzothiazoles

A prevalent method for the synthesis of 2-substituted benzothiazoles is the condensation

reaction between 2-aminothiophenol and various carbonyl compounds, such as aldehydes or

carboxylic acids.[2][3] This reaction typically proceeds through the formation of an intermediate

imine thiophenol, which then undergoes cyclization and oxidation to yield the final

benzothiazole product.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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